Cas no 34014-18-1 (Tebuthiuron)

• Product Name: Tebuthiuron
• CAS No: 34014-18-1
• MF: C₉H₁₆N₄OS
• MW: 228.314539909363
• MDL: MFCD00078732
• CID: 54169
• PubChem ID: 24869223
• Update Time: 2026-05-14

Tebuthiuron Chemical and Physical Properties

Names and Identifiers

• 1-(5-(tert-Butyl)-1,3,4-thiadiazol-2-yl)-1,3-dimethylurea
• 1-(5-tert-Butyl-1,3,4-thiadiazol-2-yl)-1,3-dimethylurea
• Tebuthiuron Standard
• Phenylurea Concentrate Standard
• Tebuthiuron
• Tebuthiuron Solution
• Brulan
• E-103
• EI-103
• EL-103
• Graslan
• N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-N,N’-dimethylurea
• N-[5-(1,1-dimethylethyl)-1,3,4-thiadiazol-2-yl]-N,N’-dimethylurea
• Perflan
• Perfmid
• Preflan
• SPIKE
• TEBUSAN
• 1-[5-(tert-Butyl)-1,3,4-thiadiazol-2-yl]-1,3-dimethylurea

• MDL： MFCD00078732
• Inchi： 1S/C9H16N4OS/c1-9(2,3)6-11-12-8(15-6)13(5)7(14)10-4/h1-5H3,(H,10,14)
• InChI Key： HBPDKDSFLXWOAE-UHFFFAOYSA-N
• SMILES： CC(C)(C1=NN=C(S1)N(C(NC)=O)C)C

Computed Properties

• Exact Mass: 228.10400
• Monoisotopic Mass: 228.104482
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 86.4

Experimental Properties

• Color/Form: Musty gray to brown globular
• Density: 1.2080 (rough estimate)
• Melting Point: 161.0 to 165.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6390 (estimate)
• PSA: 86.36000
• LogP: 2.00210
• Merck: 9095
• λmax: 255(lit.)
• Solubility: Not determined

Tebuthiuron Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S37-S60-S61
• RTECS：YS4250000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in mice, rats, rabbits (mg/kg): 579, 644, 286 orally (Todd)
• Risk Phrases：R22; R50/53
• Safety Term：S37;S60;S61
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles
• Other Chemical Reagents